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Compound of Interest

N-(Dimethoxymethyl)-N-
Compound Name:
ethylethanamine

Cat. No.: B1316434

CAS Number: 4432-76-2 Molecular Formula: C7H17NO2 IUPAC Name: N-(dimethoxymethyl)-
N-ethylethanamine

This technical guide provides a comprehensive overview of N-(Dimethoxymethyl)-N-
ethylethanamine, a chemical intermediate with applications in the synthesis of
pharmaceuticals and agrochemicals. This document is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry, summarizing the
available technical data, synthesis methodologies, and potential applications.

Chemical and Physical Properties

Quantitative experimental data for N-(Dimethoxymethyl)-N-ethylethanamine is not widely
available in published literature. The following table summarizes the available information,
including estimated properties where noted.
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Property Value Source

CAS Number 4432-76-2 Multiple

Molecular Formula C7H17NO:2 [11[2][3]

Molecular Weight 147.22 g/mol [1112][3]

IUPAC Name N-(dimethoxymethyl)-N- 2]
ethylethanamine

SMILES CCN(CC)Cc(oc)oc [2]

InChiKey QDKIWXBGYXJIOS- 2]
UHFFFAOYSA-N

Boiling Point ~120-125°C Estimated[2]

Density ~0.89-0.90 g/cm? (at 20°C) Estimated[2]

Refractive Index 1.395-1.397 (at 20°C) Estimated[2]

Melting Point N/A [1]

Flash Point N/A [1]

Solubility N/A [1]

Note: "N/A" indicates that the data is not available in the cited sources.

Synthesis and Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis of N-(Dimethoxymethyl)-

N-ethylethanamine are scarce, a plausible synthetic route has been described.[2] This method

involves a two-step process starting from N,N-diethylformamide.

Described Synthesis Method:

o Formation of an Imidate Ester Intermediate: N,N-diethylformamide is reacted with an

alkylating agent, such as dimethyl sulfate, in the presence of a base like sodium methoxide.

This step is believed to form a reactive intermediate.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.lookchem.com/casno4432-76-2.html
https://www.smolecule.com/products/s732065
https://www.chemsrc.com/en/cas/4432-76-2_1071627.html
https://www.lookchem.com/casno4432-76-2.html
https://www.smolecule.com/products/s732065
https://www.chemsrc.com/en/cas/4432-76-2_1071627.html
https://www.smolecule.com/products/s732065
https://www.smolecule.com/products/s732065
https://www.smolecule.com/products/s732065
https://www.smolecule.com/products/s732065
https://www.smolecule.com/products/s732065
https://www.smolecule.com/products/s732065
https://www.lookchem.com/casno4432-76-2.html
https://www.lookchem.com/casno4432-76-2.html
https://www.lookchem.com/casno4432-76-2.html
https://www.benchchem.com/product/b1316434?utm_src=pdf-body
https://www.benchchem.com/product/b1316434?utm_src=pdf-body
https://www.smolecule.com/products/s732065
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Acetalization: The intermediate is then treated with methanol to yield the final product, N-
(Dimethoxymethyl)-N-ethylethanamine.[2]

The reaction parameters, such as maintaining a temperature below 25°C, are crucial for
minimizing the decomposition of intermediates and maximizing the yield, which has been
reported to exceed 85% after distillation.[2]

Logical Workflow for Synthesis

The following diagram illustrates the logical steps for the synthesis of N-(Dimethoxymethyl)-N-
ethylethanamine based on the described method.
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Caption: Synthesis workflow for N-(Dimethoxymethyl)-N-ethylethanamine.

Applications in Research and Development

N-(Dimethoxymethyl)-N-ethylethanamine is primarily utilized as a chemical intermediate in
organic synthesis.[1] Its structural features, particularly the dimethoxymethyl group attached to
a tertiary amine, suggest its utility as a reagent in various chemical transformations.

Role in Heterocyclic Synthesis

This compound serves as a versatile reagent in the synthesis of nitrogen-containing
heterocycles, such as pyridine derivatives.[2] It can act as an intermediate in reactions that may
lead to compounds with potential biological activity, for instance, as inhibitors of
phosphoinositide 3-kinase (PI3K) p110 alpha enzymes.[2]

Use as a Methylating Agent

N-(Dimethoxymethyl)-N-ethylethanamine can also function as a methylating agent,

particularly in the synthesis of ketones and aldehydes.[2] The dimethoxymethyl moiety
facilitates the introduction of a methyl group into target molecules through nucleophilic
substitution mechanisms.[2]

Potential Downstream Products

The application of N-(Dimethoxymethyl)-N-ethylethanamine as a synthetic intermediate
leads to a variety of downstream products. Some of the potential products that can be
synthesized using this reagent are listed below.
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CAS Number Product Name
67-56-1 Methanol
37005-71-3 (Bis-benzyloxy-methyl)-diethyl-amine

1,3-Dicyclohexyl-6-<2-
96088-16-3 (diethylamino)vinyl>-1,3,5-triazin-2,4(1H,3H)-
dion

2-(3-diethylamino-2-propenoyl)-5-methyl-1,3-
131846-38-3 ( Y ) propenoy) Y
cyclohexanedione

Source:[1]

The following diagram illustrates the role of N-(Dimethoxymethyl)-N-ethylethanamine as a

key intermediate.
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Caption: Role as a chemical intermediate in synthesis.

Safety and Handling

Specific safety and toxicology data for N-(Dimethoxymethyl)-N-ethylethanamine (CAS 4432-
76-2) is not readily available. However, due to its reactivity, it is recommended to handle this
compound with care and follow standard laboratory safety protocols.[1] This includes the use of
personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, and

working in a well-ventilated area.
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Conclusion

N-(Dimethoxymethyl)-N-ethylethanamine is a chemical intermediate with potential
applications in the synthesis of a range of organic compounds, including pharmaceuticals and
agrochemicals. While detailed experimental data for this specific compound is limited in the
public domain, its described synthesis and reactivity profile suggest it is a valuable reagent for
organic chemists. Further research and publication of its properties and applications would be
beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1316434?utm_src=pdf-body
https://www.benchchem.com/product/b1316434?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno4432-76-2.html
https://www.smolecule.com/products/s732065
https://www.chemsrc.com/en/cas/4432-76-2_1071627.html
https://www.benchchem.com/product/b1316434#n-dimethoxymethyl-n-ethylethanamine-cas-number-4432-76-2
https://www.benchchem.com/product/b1316434#n-dimethoxymethyl-n-ethylethanamine-cas-number-4432-76-2
https://www.benchchem.com/product/b1316434#n-dimethoxymethyl-n-ethylethanamine-cas-number-4432-76-2
https://www.benchchem.com/product/b1316434#n-dimethoxymethyl-n-ethylethanamine-cas-number-4432-76-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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